N-(4-chlorophenyl)-2-(3-((4-ethylphenyl)sulfonyl)-6-fluoro-4-oxoquinolin-1(4H)-yl)acetamide

• IUPAC Name: N-(4-chlorophenyl)-2-[3-(4-ethylphenyl)sulfonyl-6-fluoro-4-oxoquinolin-1-yl]acetamide
• InChI: InChI=1S/C25H20ClFN2O4S/c1-2-16-3-10-20(11-4-16)34(32,33)23-14-29(22-12-7-18(27)13-21(22)25(23)31)15-24(30)28-19-8-5-17(26)6-9-19/h3-14H,2,15H2,1H3,(H,28,30)
• InChI Key: WPXNBDKEIGMODS-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)S(=O)(=O)C2=CN(C3=C(C2=O)C=C(C=C3)F)CC(=O)NC4=CC=C(C=C4)Cl
• Molecular Formula: C25H20ClFN2O4S
• Molecular Weight: 499.0 g/mol
• CAS No.: 895650-05-2

Description

N-(4-chlorophenyl)-2-(3-((4-ethylphenyl)sulfonyl)-6-fluoro-4-oxoquinolin-1(4H)-yl)acetamide is a useful research compound. Its molecular formula is C25H20ClFN2O4S and its molecular weight is 498.95. The purity is usually 95%.
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Scientific Research Applications

Cytotoxic Activity

• Some novel sulfonamide derivatives, including compounds structurally related to the one , have been synthesized and evaluated for their in vitro anticancer activity against breast cancer (MDA-MB-231) and colon cancer (HT-29) cell lines. One compound showed potent activity against breast cancer cell lines, highlighting the potential of these derivatives in cancer therapy (Ghorab, Alsaid, Abdullah-al-Dhfyan, & Arafa, 2015).

Antimicrobial and Anticancer Activities

• A series of derivatives including the quinazoline and quinoline moiety were synthesized and evaluated for their in vitro antimicrobial and anticancer activities. These studies highlight the broad spectrum of biological activities of these compounds, including significant antimicrobial activity against various pathogens and potential as anticancer agents (Mehta, Kumar, Marwaha, Narasimhan, Lim, Shah, & Mani, 2019).

Therapeutic Effects Against Viral Infections

• A novel anilidoquinoline derivative, structurally related to the compound of interest, was synthesized and evaluated for its therapeutic efficacy in treating Japanese encephalitis. The compound exhibited significant antiviral and antiapoptotic effects in vitro, with notable decreases in viral load and an increase in survival observed in virus-infected mice (Ghosh, Swarup, Saxena, Das, Hazra, Paira, Banerjee, Mondal, & Basu, 2008).

Fluorination and Structural Studies

• Research on fluorination techniques and structural analysis of quinoline derivatives, including the synthesis and characterization of fluorinated quinolines, provides insights into the modification of chemical structures to enhance biological activity and solubility, which are critical for drug development (Kidwai, Sapra, & Bhushan, 1999).

PET Imaging Applications

• Fluorinated compounds structurally related to the target molecule have been evaluated for their use in PET imaging to visualize translocator protein expression in the brain, demonstrating the potential of these compounds in neuroimaging and the study of neuroinflammation (Yui, Maeda, Kumata, Kawamura, Yanamoto, Hatori, Yamasaki, Nengaki, Higuchi, & Zhang, 2010).